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Compound of Interest

Compound Name: IR-820

Cat. No.: B15555243 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the use of the near-infrared (NIR)

fluorescent dye IR-820 for in vivo imaging in small animal models. This document outlines

recommended dosages, detailed experimental protocols, and key mechanistic insights to

facilitate successful and reproducible imaging studies.

Overview of IR-820 for In Vivo Imaging
IR-820 is a versatile and cost-effective heptamethine cyanine dye with excitation and emission

maxima in the near-infrared spectrum, typically around 710 nm and 820 nm, respectively[1][2].

This spectral range is advantageous for in vivo imaging due to reduced tissue autofluorescence

and deeper photon penetration compared to visible light[3]. Upon intravenous administration,

IR-820 rapidly binds to serum albumin, which significantly enhances its fluorescence signal and

extends its circulation half-life[1][2][4]. This property makes it an excellent blood pool contrast

agent for applications such as angiography and assessing vascular permeability in diseased

tissues, including tumors and sites of injury[1][2].

Quantitative Data Summary
The following tables summarize reported dosages and administration routes for IR-820 in

various small animal imaging applications.

Table 1: IR-820 Dosage and Administration in Mice
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Application
Animal
Model

Concentrati
on

Volume
Dosage/Ro
ute

Reference

General NIR

Imaging

Hairless

SKH1/SKH1

Mice

0.2 mM in

PBS
100 µL

Intravenous

(IV) or

Intraperitonea

l (IP)

[1][5]

NIR-II

Cerebrovasc

ular Imaging

Mice
0.5 mg/mL in

PBS
200 µL

Intravenous

(IV)
[6][7]

NIR-II Tumor

Imaging

4T1 Tumor-

bearing

Balb/c Mice

75 µM 150 µL
Intravenous

(IV)
[8]

Tumor

Imaging

Mouse with

neck tumor
Not Specified 100 µL

Intravenous

(IV)
[1][9]

Tumor

Imaging

(Direct

Injection)

Transgenic

Mouse Model
Not Specified 100 µL Intratumoral [1][9]

Stroke

Imaging

Mouse with

thrombotic

stroke

Not Specified 100 µL
Intravenous

(IV)
[1][9]

Photothermal

Therapy

Subcutaneou

s tumor-

bearing mice

2 mg/mL in

PBS
100 µL Intramuscular [6]

Experimental Protocols
Preparation of IR-820 Solution
A standard protocol for preparing IR-820 for injection involves dissolving the powdered dye in a

sterile, biocompatible solvent.

Materials:
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IR-820 powder

Phosphate-buffered saline (PBS), sterile

Procedure:

Freshly prepare the IR-820 solution before each experiment to ensure optimal fluorescence.

Weigh the appropriate amount of IR-820 powder to achieve the desired concentration (e.g.,

0.2 mM).

Dissolve the powder in sterile PBS.

Vortex the solution until the dye is completely dissolved.

Draw the required volume (e.g., 100 µL) into a sterile syringe for injection.[1][5]

Animal Handling and Anesthesia
Proper animal handling and anesthesia are critical for successful and ethical in vivo imaging.

Procedure:

Anesthetize the animal (e.g., mouse or rat) using a suitable anesthetic agent, such as

isoflurane.

Induce anesthesia in an induction chamber (2-5% isoflurane) and maintain it using a nose

cone (1.0-2.5% isoflurane) during the imaging procedure.[10]

Place the anesthetized animal on a heated stage within the imaging system to maintain body

temperature.[10]

Administration of IR-820
The route of administration depends on the specific research question.

Intravenous (IV) Injection: For systemic applications like blood pool imaging and tumor

visualization via the enhanced permeability and retention (EPR) effect, administer the IR-820
solution via the tail vein.[5][8]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC2790532/
https://www.medchemexpress.com/ir-820.html
https://research.charlotte.edu/wp-content/uploads/sites/631/2023/08/Rodent-IVIS-imaging-guidelines.pdf
https://research.charlotte.edu/wp-content/uploads/sites/631/2023/08/Rodent-IVIS-imaging-guidelines.pdf
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.benchchem.com/product/b15555243?utm_src=pdf-body
https://www.medchemexpress.com/ir-820.html
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra00449f
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555243?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Intraperitoneal (IP) Injection: This route can also be used for systemic delivery, with peak

fluorescence signals typically observed later than with IV injection.[1][5]

Intratumoral/Intramuscular Injection: For localized studies or photothermal therapy, inject the

dye directly into the target tissue.[6][9]

In Vivo Imaging Procedure
Imaging System:

Use an in vivo imaging system (IVIS) equipped for near-infrared fluorescence imaging.[2]

Imaging Parameters:

Excitation Wavelength: ~710 nm[1][2][5]

Emission Wavelength: ~820 nm[1][2][5]

Acquire images at various time points post-injection to monitor the biodistribution and

clearance of the dye. For instance, imaging can be performed immediately after injection and

then serially for several hours to days.[5][8]
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Caption: In vivo activation and tumor targeting of IR-820.

Experimental Workflow
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Caption: A typical workflow for small animal imaging with IR-820.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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